Sodium ethoxide Sodium ethoxide Sodium ethoxide is an alkoxide salt mainly used as a strong base in organic reactions such as deprotonation, dehydration and dehalogenation.
Sodium ethoxide (Sodium ethylate) is a sodium alkoxide. It has been synthesized by reacting sodium with ethanol. It undergoes decomposition in the presence of water to afford ethanol and sodium hydroxide. It is widely employed as a strong base in organic synthesis studies.
Sodium ethoxide is an organic monosodium salt that has ethoxide as the counterion. It has a role as a nucleophilic reagent. It contains an ethoxide.
Brand Name: Vulcanchem
CAS No.: 141-52-6
VCID: VC20878799
InChI: InChI=1S/C2H5O.Na/c1-2-3;/h2H2,1H3;/q-1;+1
SMILES: CC[O-].[Na+]
Molecular Formula: C2H5ONa
C2H5NaO
Molecular Weight: 68.05 g/mol

Sodium ethoxide

CAS No.: 141-52-6

Cat. No.: VC20878799

Molecular Formula: C2H5ONa
C2H5NaO

Molecular Weight: 68.05 g/mol

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Sodium ethoxide - 141-52-6

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Description Sodium ethoxide is an alkoxide salt mainly used as a strong base in organic reactions such as deprotonation, dehydration and dehalogenation.
Sodium ethoxide (Sodium ethylate) is a sodium alkoxide. It has been synthesized by reacting sodium with ethanol. It undergoes decomposition in the presence of water to afford ethanol and sodium hydroxide. It is widely employed as a strong base in organic synthesis studies.
Sodium ethoxide is an organic monosodium salt that has ethoxide as the counterion. It has a role as a nucleophilic reagent. It contains an ethoxide.
CAS No. 141-52-6
Molecular Formula C2H5ONa
C2H5NaO
Molecular Weight 68.05 g/mol
IUPAC Name sodium;ethanolate
Standard InChI InChI=1S/C2H5O.Na/c1-2-3;/h2H2,1H3;/q-1;+1
Standard InChI Key QDRKDTQENPPHOJ-UHFFFAOYSA-N
Isomeric SMILES CC[O-].[Na+]
SMILES CC[O-].[Na+]
Canonical SMILES CC[O-].[Na+]
Colorform WHITE OR YELLOWISH POWDER
WHITE POWDER SOMETIMES HAVING BROWNISH TINGE

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